Disodium 2-ethylhexyl phosphate

Specification

• CAS No.: 15505-13-2
• Molecular Formula: C8H17Na2O4P
• Molecular Weight: 254.17 g/mol
• IUPAC Name: disodium;2-ethylhexyl phosphate
• Standard InChI: InChI=1S/C8H19O4P.2Na/c1-3-5-6-8(4-2)7-12-13(9,10)11;;/h8H,3-7H2,1-2H3,(H2,9,10,11);;/q;2*+1/p-2
• Standard InChI Key: NIFGJMWDJOVFPC-UHFFFAOYSA-L
• SMILES: CCCCC(CC)COP(=O)([O-])[O-].[Na+].[Na+]
• Canonical SMILES: CCCCC(CC)COP(=O)([O-])[O-].[Na+].[Na+]

Introduction

Chemical Identity and Structure

Disodium 2-ethylhexyl phosphate is an inorganic salt characterized by a phosphate group with one 2-ethylhexyl chain and two sodium counterions. The compound has well-defined chemical identifiers and structural features that distinguish it from related compounds.

Physical and Chemical Properties

Disodium 2-ethylhexyl phosphate possesses distinct physical and chemical characteristics that determine its behavior in various applications and environments.

Physical Properties

Property	Value
Physical State	Yellow crystalline solid
Melting Point	Decomposes at 100°C
Boiling Point	321.8°C at 760 mmHg
Density	7.3 (units not specified)
Flash Point	148.4°C
Vapor Pressure	6.01 × 10⁻⁵ mmHg at 25°C
Polar Surface Area (PSA)	82.23000
LogP	3.18850

Chemical Properties

Disodium 2-ethylhexyl phosphate demonstrates several notable chemical properties:

• Water Reactivity: The compound reacts with water rather than dissolving in it.

• Thermal Stability: The compound decomposes at approximately 100°C before melting.

• Phosphate Chemistry: As a phosphate ester salt, it contains P-O bonds that are susceptible to hydrolysis under acidic conditions.

• Surface-Active Properties: The compound exhibits surfactant properties due to its amphiphilic structure with a polar phosphate head group and a nonpolar 2-ethylhexyl tail.

Synthesis and Production

Industrial Production

While the search results don't provide specific information about the synthesis of disodium 2-ethylhexyl phosphate itself, the preparation of related compounds offers insight into potential production methods:

• One approach may involve the neutralization of mono-(2-ethylhexyl) phosphoric acid with sodium hydroxide to form the disodium salt.

• Industrial production data indicates that less than 1,000,000 pounds of disodium 2-ethylhexyl phosphate was produced annually in the United States from 2016 to 2019.

Related Synthesis Methods

The preparation of the parent compound, di(2-ethylhexyl)phosphoric acid, involves several reaction pathways:

• Phosphorus Oxychloride Method: A patented process involves the reaction of phosphorus oxychloride with 2-ethylhexanol, using a catalyst system of aluminum chloride, 1-ethyl-3-methylimidazole fluoroform sulfonate, and ammonium vanadate.

• Phosphorus Trichloride Route: Another method involves reacting phosphorus trichloride with 2-ethylhexanol to produce bis(2-ethylhexyl) hydrogen phosphite, followed by chlorination and hydrolysis.

Applications and Uses

Disodium 2-ethylhexyl phosphate has several industrial applications, leveraging its unique chemical properties:

Extraction Processes

One of the primary applications of 2-ethylhexyl phosphate compounds is as extractants for:

• Rare earth metals

• Actinides

• Lanthanides

• Uranium in the nuclear industry

When used in extraction processes, the compound facilitates the separation of specific metal ions from aqueous solutions into organic phases.

Surfactant Applications

Disodium 2-ethylhexyl phosphate and related compounds function as surfactants with specific properties:

• Micellar Systems: Research has examined sodium di(2-ethylhexyl) phosphate in micellar electrokinetic chromatography (MEKC).

• Aggregation Properties: The compound forms aggregates in solution with specific characteristics:

  • Critical aggregation concentration: 5.12 mM

  • Higher aggregation number compared to sodium di(2-ethylhexyl) sulfosuccinate (DOSS)

  • Partial specific volume: 0.9003 mL/g

Other Applications

Additional applications include:

• Solvent in organic synthesis

• Plasticizer for cellulose esters

• Component in specialized formulations

Research Findings

Microemulsion Properties

Research has investigated the influence of di-(2-ethylhexyl)phosphoric acid on the properties of microemulsions containing sodium di-(2-ethylhexyl)phosphate. Findings indicate that:

• Small amounts of di-(2-ethylhexyl)phosphoric acid (below 6 mol% in the surfactant mixture) widen the region of microemulsion existence with respect to water.

• The presence of this acid decreases the slope of the dependence of hydrodynamic droplet diameter on the water-to-sodium di-(2-ethylhexyl) phosphate molar ratio.

• At higher concentrations (>6 mol%), the fraction of water bound with ions in microemulsion droplets decreases.

• Higher concentrations also lead to narrowing of the microemulsion existence region, decreased specific conductance, and increased slope of hydrodynamic droplet diameter dependence.

Comparison with Other Surfactants

When compared to sodium di(2-ethylhexyl) sulfosuccinate (DOSS), sodium di(2-ethylhexyl) phosphate (NaDEHP) demonstrates distinct characteristics:

• NaDEHP has an aggregation number more than twice that of DOSS.

• The partial specific volumes differ: 0.9003 mL/g for NaDEHP versus 0.8371 mL/g for DOSS.

• Critical aggregation concentrations are 5.12 mM for NaDEHP and 1.80 mM for DOSS.

• DOSS provides a wider separation window and greater hydrophobic environment than NaDEHP under micellar electrokinetic chromatography (MEKC) experimental conditions.